[(2-bromophenyl)methyl][2-(1H-imidazol-1-yl)ethyl]amine dihydrochloride

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-imidazol-1-ylethanamine;dihydrochloride
• InChI: InChI=1S/C12H14BrN3.2ClH/c13-12-4-2-1-3-11(12)9-14-5-7-16-8-6-15-10-16;;/h1-4,6,8,10,14H,5,7,9H2;2*1H
• InChI Key: KKTVWJSPUYKRHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCN2C=CN=C2)Br.Cl.Cl
• Molecular Formula: C12H16BrCl2N3
• Molecular Weight: 353.08 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1 H -imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthetic Applications in Cyclisation Reactions

[(2-Bromophenyl)methyl][2-(1H-imidazol-1-yl)ethyl]amine dihydrochloride has been explored in synthetic chemistry, particularly in cyclisation reactions. One study demonstrates its use as a building block for radical cyclisation onto azoles, yielding new 6-membered rings attached to the azoles. This method enables the synthesis of tri- and tetra-cyclic heterocycles, highlighting the compound's role in advancing synthetic strategies for complex molecular structures (Allin et al., 2005).

Role in the Synthesis of Benzimidazoles and Thieno[2,3-d]imidazoles

The compound has been employed in the synthesis of 1-substituted benzimidazoles and thieno[2,3-d]imidazoles. For instance, it reacts with various primary amines under specific catalysis to afford these products in moderate to good yields. This synthesis process showcases the compound's utility in creating structurally diverse and potentially biologically active heterocycles (Lygin & Meijere, 2009).

Development of Imidazolyl Derivatives and Their Potential Applications

The synthesis of imidazolyl derivatives of the thiochroman ring illustrates another application of this compound. This process involves reacting the compound with secondary amines, leading to the formation of various 3-amino-thiochromones. These derivatives have potential applications in medicinal chemistry and drug development due to their unique structural features (Cozzi & Pillan, 1988).

Application in Heterocyclic Chemistry

The compound is also used in the synthesis of various heterocyclic compounds, showcasing its versatility in organic synthesis. For example, it has been employed in the creation of dihydrobenzo[4,5]imidazo[1,2-a]pyrmido[5,4-e]pyrmidin-3(4H)-amine derivatives, indicating its role in expanding the scope of heterocyclic chemistry (Mohammed, Hafedh, & Mageed, 2021).

Contributions to Dye Synthesis

In addition to its applications in organic synthesis, the compound has been utilized in the synthesis of heteroaryl azo dyes. These dyes, synthesized by coupling diazonium salts with newly synthesized imidazole thiazole combined compounds, showcase the compound's utility in the field of dye chemistry and its potential for industrial applications (Chaudhari, 2017).

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, are known to have a broad range of biological activities . They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities

Biochemical Pathways

These could potentially include pathways related to inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcers .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability

Result of Action

Given the broad range of biological activities of imidazole derivatives, the effects could potentially include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic effects .

Action Environment

One study mentioned that the synthesis of certain imidazole derivatives can be conducted under solvent-free conditions , suggesting that the synthesis process may be environmentally friendly

Future Directions

Imidazole has become an important synthon in the development of new drugs. Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems.